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Compound of Interest

Compound Name: Thymine-1-acetic acid

Cat. No.: B1363091 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents like Thymine-1-acetic acid are paramount for ensuring

laboratory safety and environmental compliance. This guide provides essential information on

the safe disposal of Thymine-1-acetic acid, drawing from safety data sheets and best

practices in chemical waste management.

Material Properties and Safety Data
A thorough understanding of the physicochemical properties of Thymine-1-acetic acid is the

first step toward safe handling. The following table summarizes key quantitative data for this

compound.

Property Value Source

Molecular Formula C₇H₈N₂O₄ [1]

Molecular Weight 184.15 g/mol [1][2]

Melting Point 272-278 °C (decomposes) [1][3]

Form Solid [1][2][3]

Assay 98% [1][2][3]
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Hazard Identification and Personal Protective
Equipment (PPE)
Thymine-1-acetic acid is classified as a hazardous substance with the following hazard

statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[1][2]

To mitigate these risks, the use of appropriate Personal Protective Equipment (PPE) is

mandatory. This includes:

Eye Protection: Eyeshields or safety glasses.[1][2]

Hand Protection: Chemical-resistant gloves.[1][2]

Respiratory Protection: A dust mask, such as a type N95 (US), is recommended.[1][2]

Step-by-Step Disposal Procedure
The proper disposal of Thymine-1-acetic acid must be conducted in accordance with local,

state, and federal regulations. The following is a general procedural workflow for the safe

disposal of this compound.
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Start: Unused or Waste Thymine-1-acetic acid

1. Wear Appropriate PPE
(Gloves, Goggles, Dust Mask)

2. Collect Waste Material
Mechanically sweep solid waste into a designated, labeled container.

3. Label Waste Container
Clearly label as 'Hazardous Waste: Thymine-1-acetic acid'. Include hazard symbols.

4. Temporary Storage
Store in a designated, well-ventilated, and secure hazardous waste accumulation area.

5. Consult EHS and Local Regulations
Contact your institution's Environmental Health & Safety department for specific disposal protocols.

6. Professional Disposal
Arrange for pickup and disposal by a licensed hazardous waste disposal company.

End: Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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